2,4-Dibromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-imidazole

• Molecular Formula: C9H16Br2N2OSi
• Molecular Weight: 356.13 g/mol
• IUPAC Name: 2-[(2,4-dibromoimidazol-1-yl)methoxy]ethyl-trimethylsilane
• InChI: InChI=1S/C9H16Br2N2OSi/c1-15(2,3)5-4-14-7-13-6-8(10)12-9(13)11/h6H,4-5,7H2,1-3H3
• InChI Key: QNFHYCUPIWTQQZ-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CCOCN1C=C(N=C1Br)Br

Description

2,4-Dibromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-imidazole is a useful research compound. Its molecular formula is C9H16Br2N2OSi and its molecular weight is 356.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

NaH (60%, 1.2 eq) was added portionwise to a solution of 2,4-dibromoimidazole (1 eq.) in THF at 0° C. After 1 hr, SEM-Cl (1.2 eq.) was added and the mixture was stirred at RT for 12 hr. The reaction was carefully quenched with H2O and the aqueous phase was extracted with EtOAc (3×). The combined organic phase was dried (MgSO4) and concentrated under reduced pressure. Purification by flash chromatography on silica gel eluting with 5-33% EtOAc/pentane yielded the title compound as an oil. 1H NMR (300 MHz, CDCl3) δ: 7.09 (1H, s), 5.22 (2H, s), 3.54 (2H, t, J=8.1 Hz), 0.92 (2H, t, J=8.1 Hz), 0.00 (9H, s). MS (ES) C9H16Br2N2OSi requires: 354/356/358, found: 355/357/359 (M+H)+.